Cas no 110435-89-7 (1-(2-methoxyethyl)-3-nitrobenzene)
110435-89-7 structure
Product Name:1-(2-methoxyethyl)-3-nitrobenzene
CAS No:110435-89-7
MF:C9H11NO3
MW:181.188542604446
CID:1198843
PubChem ID:14200683
Update Time:2025-04-20
1-(2-methoxyethyl)-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyethyl)-3-nitrobenzene
- ACMC-20mddx
- SureCN6674437
- Benzene, 1-(2-methoxyethyl)-3-nitro-
- CTK0D4767
- Methyl-3-nitrophenethylether
- AGN-PC-000OT7
- ACMC-20mddx; SureCN6674437; Benzene, 1-(2-methoxyethyl)-3-nitro-; CTK0D4767; Methyl-3-nitrophenethylether; AGN-PC-000OT7;
- 110435-89-7
- 3-Nitrophenethyl alcohol, methyl ether
- SCHEMBL6674437
- DTXSID10557297
-
- Inchi: 1S/C9H11NO3/c1-13-6-5-8-3-2-4-9(7-8)10(11)12/h2-4,7H,5-6H2,1H3
- InChI Key: RSPHSWMLOQVDSX-UHFFFAOYSA-N
- SMILES: O(C)CCC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55Ų
1-(2-methoxyethyl)-3-nitrobenzene Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
110435-89-7 (1-(2-methoxyethyl)-3-nitrobenzene) Related Products
- 52022-77-2(3-Nitrophenethyl alcohol)
- 100-27-6(4-Nitro-benzeneethanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk